2-Phenyl-4-methyl-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxylic acid

• Molecular Formula: C11H9N3O4
• Molecular Weight: 247.21 g/mol
• IUPAC Name: 4-methyl-3,5-dioxo-2-phenyl-1,2,4-triazine-6-carboxylic acid
• InChI: InChI=1S/C11H9N3O4/c1-13-9(15)8(10(16)17)12-14(11(13)18)7-5-3-2-4-6-7/h2-6H,1H3,(H,16,17)
• InChI Key: DYFOVLLHVVYPFR-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=NN(C1=O)C2=CC=CC=C2)C(=O)O

Description

2-Phenyl-4-methyl-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxylic acid is a useful research compound. Its molecular formula is C11H9N3O4 and its molecular weight is 247.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Intermediate d (7.6 g, 0.033 mol) was added to a mixed solvent of glacial acetic acid (100 mL) and HCl (72 mL, 0.86 mol). The mixture was warmed up to 120° C. and reacted under reflux for 4 h. The solvent was evaporated off. To the obtained fraction was added water (400 mL). The mixture was filtered by suction and dried to produce a solid (3.7 g) in a yield of 45.7%.